Cas no 643087-10-9 (Piperazine, 1-(4-aminophenyl)-4-[(dimethylamino)acetyl]-)

• Product Name: Piperazine, 1-(4-aminophenyl)-4-[(dimethylamino)acetyl]-
• CAS No: 643087-10-9
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 1681535
• PubChem ID: 23071545
• Update Time: 2025-05-20

Piperazine, 1-(4-aminophenyl)-4-[(dimethylamino)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(4-aminophenyl)-4-[(dimethylamino)acetyl]-
• F79235
• 4-[4-(Dimethylaminoacetyl)-piperazin-1-yl]aniline
• UPGZLHQWLJVCLZ-UHFFFAOYSA-N
• DB-103058
• SCHEMBL2387391
• 1-[4-(4-aminophenyl)piperazin-1-yl]-2-(dimethylamino)ethanone
• 1-[4-(4-aminophenyl)piperazin-1-yl]-2-dimethylaminoethanone
• 643087-10-9

• Inchi： 1S/C14H22N4O/c1-16(2)11-14(19)18-9-7-17(8-10-18)13-5-3-12(15)4-6-13/h3-6H,7-11,15H2,1-2H3
• InChI Key： UPGZLHQWLJVCLZ-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 262.17956
• Monoisotopic Mass: 262.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Piperazine, 1-(4-aminophenyl)-4-[(dimethylamino)acetyl]-

Piperazine, 1-(4-aminophenyl)-4-[(dimethylamino)acetyl]- (CAS No. 643087-10-9): A Comprehensive Overview

Piperazine, 1-(4-aminophenyl)-4-[(dimethylamino)acetyl]- (hereafter referred to as Piperazine derivative) is a complex organic compound with the CAS registry number 643087-10-9. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms. The molecule is characterized by its unique substitution pattern, featuring a 4-aminophenyl group at position 1 and a (dimethylamino)acetyl group at position 4. These substituents contribute to the compound's distinct chemical properties and potential applications in various fields.

The synthesis of this Piperazine derivative involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly protection/deprotection steps to achieve the desired structure. The presence of the dimethylamino group introduces basicity, while the phenyl ring with an amino substituent enhances aromaticity and potential for hydrogen bonding. These features make the compound a promising candidate for applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of Piperazine derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the compound's ability to act as a scaffold for designing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The dimethylaminoacetyl group has been shown to enhance bioavailability and stability, making it an attractive feature for drug design.

In addition to its pharmaceutical applications, this Piperazine derivative has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing advanced catalysts for organic transformations. Recent breakthroughs in green chemistry have leveraged this property to develop environmentally friendly catalysts for industrial processes.

The compound's structure also lends itself well to applications in polymer chemistry. The 4-aminophenyl group can serve as a reactive site for polymerization reactions, enabling the creation of novel polymeric materials with tailored mechanical and thermal properties. This has opened avenues for its use in high-performance composites and smart materials.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of this Piperazine derivative. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, making it a more sustainable option compared to traditional piperazine-based compounds. However, further research is needed to fully understand its environmental impact and optimize its production processes for greener outcomes.

In conclusion, Piperazine, 1-(4-aminophenyl)-4-[(dimethylamino)acetyl]- (CAS No. 643087-10-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an even more significant role in driving innovation across industries.